Cas no 113458-69-8 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-69-8x300.png)
113458-69-8 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-69-8
Molecular Formula:C9H13N5O4
Molecular Weight:255.23062
CID:152421
PubChem ID:3087153
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-ethoxy-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- BRN 5602003
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4a-ethoxy-
- 2,3,4,4a,5,6,7,8-Octahydro-4a-ethoxy-6,8-dimethylpyrimido(5,4-e)(1,2,4)triazine-3,5,7-trione
- 2,4,4a,8-Tetrahydro-6,8-dimethyl-4a-ethoxypyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione
- 4a-Ethoxy-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- DTXSID90921073
- 113458-69-8
-
- InChIKey: XZIGFXBWLGVKAK-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H13N5O4/c1-4-18-9-5(11-12-7(16)10-9)13(2)8(17)14(3)6(9)15/h4H2,1-3H3,(H2,10,12,16)
- SMILES: CCOC12C(=O)N(C)C(=O)N(C)C1=NNC(N2)=O
Computed Properties
- Exact Mass: 255.09689
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 255.09675391g/mol
- Heavy Atom Count: 18
- Complexity: 462
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.3
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 103.34
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-ethoxy-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Abhishek Kumar Yadav,Navya Subray Bhat,Sonal Kaushik,Asiful H. Seikh,Saikat Dutta RSC Adv., 2024,14, 3096-3103
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Shi-Yong Zhu,Jian-Ying Guo,Jin-Yang Li,Xue-Yan Dai,Xue-Nan Li Food Funct., 2022,13, 3551-3560
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Leah S. Riter,Eduardo C. Meurer,Eric S. Handberg,Brian C. Laughlin,Hao Chen,Garth E. Patterson,Marcos N. Eberlin,R. Graham Cooks Analyst, 2003,128, 1112-1118
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Nurgulim A. Aimanova,Alyona Yanevich RSC Adv., 2023,13, 18700-18714
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Hong Ying,Kun Huang,Yupeng Yan,Mengqiang Zhu,Zimeng Wang,Qiaoyun Huang Environ. Sci.: Nano, 2021,8, 1593-1602
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Xuesong Yin,Chunhua Tang,Maohua Chen,Stefan Adams,Hai Wang,Hao Gong J. Mater. Chem. A, 2013,1, 7927-7932
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Jason C. Crack,Elizabeth Gray,Nick E. Le Brun Dalton Trans., 2021,50, 7887-7897
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10. Corrigendum
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